molecular formula C7H9ClN2O B3058534 2-(Chloromethyl)-4-methoxy-6-methylpyrimidine CAS No. 89966-99-4

2-(Chloromethyl)-4-methoxy-6-methylpyrimidine

Cat. No.: B3058534
CAS No.: 89966-99-4
M. Wt: 172.61 g/mol
InChI Key: KTKPARIXPPJCLJ-UHFFFAOYSA-N
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Description

2-(Chloromethyl)-4-methoxy-6-methylpyrimidine is a type of organic compound . It is related to the class of chloroalkyl ethers, which are characterized by an ether connected to a chloromethyl group via an alkane chain . It is used as an alkylating agent and industrial solvent in various applications .


Synthesis Analysis

The synthesis of this compound involves several steps. One method involves the use of 2,3,5-trimethylpyridine as the starting material. The synthetic route contains five steps including N-oxidation, nitration, nucleophilic substitution, alcoholation, and chloromethylation . Another method involves the use of 2-chloromethyl-4-methylquinazoline . The specific conditions and reactants used can vary depending on the desired product and yield .


Molecular Structure Analysis

The molecular structure of this compound is related to that of chloroalkyl ethers, which have the general structure R-O-(CH2)n-Cl . In this case, the R group would be the pyrimidine ring.


Chemical Reactions Analysis

In organic synthesis, this compound can be used for introducing the methoxymethyl ether (MOM) protecting group . It is a highly reactive electrophilic compound .

Scientific Research Applications

Synthesis of Pharmaceutical Compounds

2-(Chloromethyl)-4-methoxy-6-methylpyrimidine is utilized in the synthesis of pharmaceutical compounds. For instance, it's involved in the synthesis of omeprazole, a proton pump inhibitor used to treat certain stomach and esophagus problems like acid reflux. The synthesis involves coupling of 5-methoxy thiobenzimidazole with the Grignard reagent of 2-chloromethyl-4-methoxy-3,5-dimethyl-pyridine, leading to the formation of novel pharmaceutical impurities of proton pump inhibitors. These synthesized impurities can be used as standard impurities, useful for further studies in various aspects (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Spectrophotometric Analysis

This compound is also involved in the spectrophotometric analysis for the estimation of drugs like esomeprazole. Esomeprazole (ESO) is a proton pump inhibitor used as an antiulcer agent. The paper describes two simple, rapid, accurate, reproducible, and economic methods for the simultaneous estimation of esomeprazole and another drug, naproxen, in tablet formulations. This showcases the compound's utility in creating methodologies for drug analysis and quality control (Jain, Kulkarni, Jain, & Jain, 2012).

Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones)

The pyranopyrimidine core, for which this compound is a key precursor, is crucial in the medicinal and pharmaceutical industries due to its broader synthetic applications and bioavailability. The paper focuses on the application of hybrid catalysts for the synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds, which are extensively utilized in various medicinal and pharmaceutical applications (Parmar, Vala, & Patel, 2023).

Mechanism of Action

The mechanism of action of 2-(Chloromethyl)-4-methoxy-6-methylpyrimidine in chemical reactions is related to its electrophilic nature. It can act as an alkylating agent, introducing a chloromethyl group to other molecules .

Safety and Hazards

2-(Chloromethyl)-4-methoxy-6-methylpyrimidine is likely to be hazardous. It may cause severe skin burns and eye damage, and it may be toxic if inhaled . It should be handled with care, using appropriate personal protective equipment and in a well-ventilated area .

Properties

IUPAC Name

2-(chloromethyl)-4-methoxy-6-methylpyrimidine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9ClN2O/c1-5-3-7(11-2)10-6(4-8)9-5/h3H,4H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KTKPARIXPPJCLJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC(=N1)CCl)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60524131
Record name 2-(Chloromethyl)-4-methoxy-6-methylpyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60524131
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

172.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

89966-99-4
Record name 2-(Chloromethyl)-4-methoxy-6-methylpyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60524131
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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